Reference Substances reference standards | Vulcanchem Reference substances are materials containing a precisely known concentration of a substance for use in quantitative analysis. A reference standard provides a reference that can be used to determine unknown concentrations or to calibrate analytical instruments. Reference substances are used to help ensure the identity, potency, quality and purity of products. This is accomplished by analyzing the substance against its qualified reference standard.

Catalog No. Product Name CAS No. Price
VC027227 Isoquinoline-5-sulfonyl Chloride, Hydrochloride 105627-79-0 Inquiry
VC027203 N-Hydroxysulfosuccinimide Sodium Salt 106627-54-7 Inquiry
VC027231 H-7 dihydrochloride 108930-17-2 Inquiry
VC027237 Kifunensine 109944-15-2 Inquiry
VC027235 1-(5-Isoquinolinesulfonyl)piperazine Hydrochloride 141543-63-7 Inquiry
VC027233 1-(5-Isoquinolinesulfonyl)-3-methylpiperazine Hydrochloride 141543-65-9 Inquiry
VC027211 Indole-2-carboxylic Acid 1477-50-5 Inquiry
VC027183 L-Homoarginine Hydrochloride 1483-01-8 Inquiry
VC027205 N5-(1-Iminoethyl) L-Ornithine Hydrochloride 150403-88-6 Inquiry
VC027197 3-(4-Hydroxyphenyl)propionitrile 17362-17-3 Inquiry
VC027221 2,3-O-Isopropylidene-α-L-sorbofuranose 17682-71-2 Inquiry
VC027199 4-Hydroxy-1-phenylpyrazolo[3,4-d]pyrimidine 21314-17-0 Inquiry
VC027201 (+)-(1R,2R,5R)-2-Hydroxy-3-pinanone 24047-72-1 Inquiry
VC027191 4-Hydroxy-6-mercaptopyrazolo[3,4-d]pyrimidine 24521-76-4 Inquiry
VC027225 Isoquinoline-5-sulfonic Acid 27655-40-9 Inquiry
VC027179 (E,E)-2,4-Heptadien-1-ol 33467-79-7 Inquiry
VC027213 Indolyl-3-(ethyl-β-bromide) 3389-21-7 Inquiry
VC027195 N-(Hydroxymethyl)nicotinamide 3569-99-1 Inquiry
VC027219 2’,3’-O-Isopropylideneguanosine 362-76-5 Inquiry
VC027223 Isopropyl ß-D-Thiogalactopyranoside, Dioxane Free 367-93-1 Inquiry
VC027207 2-Iminopiperidine, Hydrochloride 41419-55-0 Inquiry
VC027217 beta Zearalanol 42422-68-4 Inquiry
VC027209 2-Iminothiolane, Hydrochloride 4781-83-3 Inquiry
VC027189 Nω-Hydroxy-L-arginine Monoacetate 53598-01-9 Inquiry
VC027215 Aureothricin 574-95-8 Inquiry

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